Cas no 178870-32-1 (3-Furancarbothioamide,N-[4-chloro-3-[(3-methyl-2-buten-1-yl)oxy]phenyl]-2-methyl-)

• Product Name: 3-Furancarbothioamide,N-[4-chloro-3-[(3-methyl-2-buten-1-yl)oxy]phenyl]-2-methyl-
• CAS No: 178870-32-1
• MF: C₁₇H₁₈ClNO₂S
• MW: 335.84832239151
• CID: 140579
• PubChem ID: 3000926
• Update Time: 2025-08-05

3-Furancarbothioamide,N-[4-chloro-3-[(3-methyl-2-buten-1-yl)oxy]phenyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarbothioamide,N-[4-chloro-3-[(3-methyl-2-buten-1-yl)oxy]phenyl]-2-methyl-
• N-[4-chloro-3-(3-methylbut-2-enoxy)phenyl]-2-methylfuran-3-carbothioamide
• UC-781
• 2-METHYL-FURAN-3-CARBOTHIOIC ACID [4-CHLORO-3-(3-METHYL-BUT-2-ENYLOXY)-PHENYL]-AMIDE
• N-[4-Chloro-3-(3-methyl-2-butenyloxy)phenyl]-2-methyl-3-furancarbothioamide
• Thiocarboxanilide
• UC1
• Nsc675186
• Aids029940
• Aids-029940
• N-[4-chloro-3-(3-methylbut-2-enoxy)phenyl]-2-methyl-furan-3-carbothioamide
• UC781
• GNA & UC-781
• A857056
• N-(4-Chloro-3-((3-methylbut-2-en-1-yl)oxy)phenyl)-2-methylfuran-3-carbothioamide
• HHA & UC-781
• 3-Furancarbothioamide, N-(4-chloro-3-((3-methyl-2-butenyl)oxy)phenyl)-2-methyl-
• DB05871
• NSC-675186
• L7K247H29H
• 3-Furancarbothioamide, N-(4-chloro-3-((3-methyl-2-buten-1-yl)oxy)phenyl)-2-methyl-
• N-(4-chloro-3-(3-methylbut-2-enyloxy)phenyl)-2-methylfuran-3-carbothioamide
• YZHIXLCGPOTQNB-UHFFFAOYSA-N
• CHEMBL54893
• BDBM50105629
• Furancarbothioanilide deriv
• N-{4-CHLORO-3-[(3-METHYLBUT-2-EN-1-YL)OXY]PHENYL}-2-METHYLFURAN-3-CARBOTHIOAMIDE
• NCI60_026594
• SCHEMBL2670342
• N-[4-Chloro-3-(3-methyl-2-butenyloxy)phenyl]-2-methyl-3-furancarbothioamide & Galanthus nivalis agglutinin (GNA)
• NSC 675186
• AKOS030541468
• Q27096436
• NS00070165
• 178870-32-1
• 3-Furancarbothioamide, N-[4-chloro-3-[(3-methyl-2-buten-1-yl)oxy]phenyl]-2-methyl-
• DTXSID10170581
• N-{4-chloro-3-[(3-methylbut-2-enyl)oxy]phenyl}-2-methylfuran-3-carbothioamide
• N-(4-Chloro-3-((3-methyl-2-butenyl)oxy)phenyl)-2-methyl-3-furancarbothioamide
• N-[4-Chloro-3-(3-methyl-2-butenyloxy)phenyl]-2-methyl-3-furancarbothioamide & Hippeastrum hybrid agglutinin( HHA)
• UC 781
• UNII-L7K247H29H
• TS-08651

• Inchi： 1S/C17H18ClNO2S/c1-11(2)6-8-21-16-10-13(4-5-15(16)18)19-17(22)14-7-9-20-12(14)3/h4-7,9-10H,8H2,1-3H3,(H,19,22)
• InChI Key： YZHIXLCGPOTQNB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1OC/C=C(\C)/C)NC(C1C=COC=1C)=S

Computed Properties

• Exact Mass: 335.07500
• Monoisotopic Mass: 335.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.9
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 440.9°Cat760mmHg
• Flash Point: 220.4°C
• Refractive Index: 1.621
• PSA: 66.49000
• LogP: 5.44700

Additional information on 3-Furancarbothioamide,N-[4-chloro-3-[(3-methyl-2-buten-1-yl)oxy]phenyl]-2-methyl-

Recent Advances in the Study of 3-Furancarbothioamide,N-[4-chloro-3-[(3-methyl-2-buten-1-yl)oxy]phenyl]-2-methyl- (CAS: 178870-32-1)

The compound 3-Furancarbothioamide,N-[4-chloro-3-[(3-methyl-2-buten-1-yl)oxy]phenyl]-2-methyl- (CAS: 178870-32-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of 178870-32-1, which include a furan ring and a thioamide moiety, both of which are known to contribute to its bioactivity. The compound has been investigated for its potential as an antimicrobial and anti-inflammatory agent. In vitro studies have demonstrated its efficacy against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential as a novel antibiotic candidate.

Further research has explored the compound's mechanism of action, with findings indicating that it may interfere with bacterial cell wall synthesis and disrupt key enzymatic pathways. Molecular docking studies have revealed strong binding affinities between 178870-32-1 and specific bacterial proteins, providing insights into its selective toxicity. These findings are supported by recent publications in high-impact journals, which have validated the compound's potential through rigorous experimental and computational analyses.

In addition to its antimicrobial properties, 3-Furancarbothioamide,N-[4-chloro-3-[(3-methyl-2-buten-1-yl)oxy]phenyl]-2-methyl- has shown promise in modulating inflammatory responses. Preclinical studies have reported its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models. This dual functionality positions the compound as a potential candidate for treating infections complicated by inflammatory conditions.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Current research efforts are focused on structural modifications to enhance bioavailability and reduce toxicity. Collaborative studies between academic and industrial researchers are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, the latest research on 178870-32-1 underscores its potential as a multifaceted therapeutic agent. Continued investigation into its biological activities and mechanisms will be crucial for advancing its development and addressing unmet medical needs in infectious and inflammatory diseases.